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Compound of Interest

Compound Name: ML218 hydrochloride

Cat. No.: B2892686

Essential Safety and Handling Guide for ML218
Hydrochloride

This document provides immediate safety, operational, and disposal guidance for researchers,
scientists, and drug development professionals handling ML218 hydrochloride.

Personal Protective Equipment (PPE)

When handling ML218 hydrochloride, it is crucial to use appropriate personal protective
equipment to ensure personal safety. The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment

Wear appropriate protective eyeglasses or
chemical safety goggles that comply with

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

i . Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[1]

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a
Respiratory Protection NIOSH/MSHA or European Standard EN 149

approved respirator. A particle filter is the

recommended filter type.[1]

Handling and Storage

Engineering Controls: Ensure adequate ventilation, especially in confined areas, when handling
ML218 hydrochloride.[1]

Handling Procedures:

o Obtain special instructions before use.

» Do not handle until all safety precautions have been read and understood.
e Avoid dust formation.

e Do not breathe dust, fume, gas, mist, vapors, or spray.

e Wash face, hands, and any exposed skin thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

e Use only outdoors or in a well-ventilated area.

o Contaminated work clothing should not be allowed out of the workplace.
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Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.

Keep the container tightly closed.

Ground/bond container and receiving equipment.

Use explosion-proof electrical, ventilating, and lighting equipment.

Use only non-sparking tools.

Take precautionary measures against static discharge.

Storage: Store in a locked-up, well-ventilated place. Keep the container tightly closed and cool.
Accidental Release and Disposal Plan

Accidental Release Measures:

Personal Precautions: Use personal protective equipment as required. Keep people away
from and upwind of the spill/leak. Evacuate personnel to safe areas. Remove all sources of
ignition. Take precautionary measures against static discharges.

Environmental Precautions: Do not flush into surface water or sanitary sewer systems.

Methods for Containment and Cleaning Up: Remove all sources of ignition. Sweep up and
shovel into suitable, closed containers for disposal.[1] Avoid dust formation. Soak up with
inert absorbent material.

Disposal: Dispose of contents and container to an approved waste disposal plant.

First Aid Measures

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention.[1]
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 Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur.[1]

Signaling Pathway of ML218 Hydrochloride

ML218 is a selective inhibitor of T-type calcium channels (Cav3.1, Cav3.2, and Cav3.3).[2][3][4]
It has been shown to inhibit the burst activity in subthalamic nucleus (STN) neurons.[4][5] The
diagram below illustrates the inhibitory effect of ML218 on T-type calcium channels, which in
turn reduces calcium influx and downstream neuronal signaling.

Neuron

T-type Ca?* Channel
(Cav3.1, Cav3.2, Cav3.3

Mediates Leads to

Ca?* Influx Neuronal Burst Activity

ML218 Hydrochloride |—nnibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling ML218
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2892686#personal-protective-equipment-for-
handling-ml218-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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